Cas no 851714-75-5 (N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide)

• Product Name: N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide
• CAS No: 851714-75-5
• MF: C₂₆H₂₄FN₃O₂S
• MW: 461.551068305969
• CID: 6042079
• PubChem ID: 3686410
• Update Time: 2025-07-14

N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide
• N-(2-(3-((2-(benzylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-fluorobenzamide
• Benzamide, 2-fluoro-N-[2-[3-[[2-oxo-2-[(phenylmethyl)amino]ethyl]thio]-1H-indol-1-yl]ethyl]-
• SR-01000907342-1
• N-[2-(3-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2-fluorobenzamide
• 851714-75-5
• N-[2-[3-[2-(benzylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-fluorobenzamide
• F0617-0092
• SR-01000907342
• AKOS024587902

• Inchi： 1S/C26H24FN3O2S/c27-22-12-6-4-10-20(22)26(32)28-14-15-30-17-24(21-11-5-7-13-23(21)30)33-18-25(31)29-16-19-8-2-1-3-9-19/h1-13,17H,14-16,18H2,(H,28,32)(H,29,31)
• InChI Key： DZWUSXBMKCNWHC-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(=O)NCC2=CC=CC=C2)=C1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 461.15732635g/mol
• Monoisotopic Mass: 461.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide

Introduction to N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide (CAS No. 851714-75-5)

N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 851714-75-5, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry. The intricate structure of this molecule, featuring a benzylcarbamoyl methylsulfanyl substituent attached to an indole ring, makes it a subject of intense study for its potential applications in drug discovery.

The indole moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive natural products and pharmaceutical agents. Its presence in N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide suggests that this compound may interact with biological targets in a manner similar to other indole-based drugs. For instance, indole derivatives have been extensively studied for their roles in modulating neurotransmitter systems, particularly serotonin receptors, which are implicated in conditions such as depression and anxiety.

The fluorobenzamide component of the molecule introduces a fluorine atom into the benzene ring, a common modification in drug design aimed at enhancing metabolic stability and binding affinity. Fluoro-substituted compounds are frequently employed in the pharmaceutical industry due to their improved pharmacokinetic properties. The fluorine atom can influence the electronic properties of the molecule, potentially altering its interactions with biological targets and contributing to its overall efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide with greater accuracy. These tools allow for the simulation of molecular interactions at the atomic level, providing insights into how the compound might bind to its intended target(s). Such simulations are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic applications.

In addition to its structural features, the benzylcarbamoyl methylsulfanyl group adds another layer of complexity to this molecule. This moiety has been explored in various contexts within medicinal chemistry, often serving as a linker or scaffold that can modulate biological activity. The sulfur atom, in particular, may play a role in influencing the compound's solubility and reactivity, which are critical factors in drug development.

The synthesis of N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, allow chemists to construct these compounds with high precision. The ability to synthesize complex molecules like this one is essential for advancing drug discovery efforts.

One area where this compound shows particular promise is in the treatment of neurological disorders. The combination of an indole ring and a fluorobenzamide moiety suggests potential activity against targets involved in conditions such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by disruptions in neurotransmitter systems, making them attractive targets for indole-based drugs. Preclinical studies have begun to explore the efficacy of similar compounds in animal models, providing preliminary evidence of their therapeutic potential.

Another emerging application for N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide is in oncology research. Indole derivatives have been identified as potential inhibitors of various enzymes involved in cancer cell proliferation and survival. The unique structure of this compound may allow it to interact with cancer-related targets in novel ways, offering hope for new therapeutic strategies against certain types of cancer. Further investigation into its anti-cancer properties is warranted.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide exemplifies this collaborative approach. By combining synthetic expertise with biological testing, researchers can identify promising candidates for further development. This iterative process is essential for bringing new drugs from the laboratory bench to patients who need them.

As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2-fluorobenzamide will remain at the forefront of drug discovery efforts. Their complex structures offer untapped potential for developing innovative therapies that address unmet medical needs. With ongoing advancements in synthetic chemistry and computational biology, the future looks bright for compounds such as this one.